Cas no 466690-79-9 (2,4:3,5-Di-O-methylene-D-glucaric Acid 1-Methyl Ester)
2,4:3,5-Di-O-methylene-D-glucaric Acid 1-Methyl Ester is a chemically modified derivative of D-glucaric acid, featuring dual methylene protection at the 2,4 and 3,5 hydroxyl positions and a methyl ester at the C-1 carboxyl group. This structure enhances stability and selectivity in synthetic applications, particularly in carbohydrate chemistry and chiral synthesis. The methylene acetal groups provide steric hindrance, improving resistance to unwanted side reactions, while the methyl ester facilitates further functionalization. Its rigid, protected framework makes it valuable for constructing complex glycosides, nucleoside analogs, and other stereochemically defined intermediates. The compound is particularly useful in controlled reactivity environments where precise molecular manipulation is required.
466690-79-9 structure
Product Name:2,4:3,5-Di-O-methylene-D-glucaric Acid 1-Methyl Ester
CAS No:466690-79-9
MF:C9H12O8
MW:248.186783790588
CID:5730730
Update Time:2025-05-27
2,4:3,5-Di-O-methylene-D-glucaric Acid 1-Methyl Ester Chemical and Physical Properties
Names and Identifiers
-
- 2,4:3,5-Di-O-methylene-D-glucaric Acid 1-Methyl Ester
- D-Glucaric acid, 2,4:3,5-di-O-methylene-, 1-methyl ester (9CI)
-
- Inchi: 1S/C9H12O8/c1-13-9(12)7-5-4(14-3-17-7)6(8(10)11)16-2-15-5/h4-7H,2-3H2,1H3,(H,10,11)/t4-,5-,6-,7+/m0/s1
- InChI Key: OVTMDPVVNALUBS-ZTYPAOSTSA-N
- SMILES: C([C@@H]1OCO[C@]2([H])[C@H](OCO[C@]12[H])C(=O)O)(=O)OC
Experimental Properties
- Density: 1.439±0.06 g/cm3(Predicted)
- Boiling Point: 396.7±42.0 °C(Predicted)
- Solubility: Ethyl Acetate, Methanol
- pka: 2.45±0.40(Predicted)
2,4:3,5-Di-O-methylene-D-glucaric Acid 1-Methyl Ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D473910-25mg |
2,4:3,5-Di-O-methylene-D-glucaric Acid 1-Methyl Ester |
466690-79-9 | 25mg |
$ 242.00 | 2023-09-07 | ||
| TRC | D473910-50mg |
2,4:3,5-Di-O-methylene-D-glucaric Acid 1-Methyl Ester |
466690-79-9 | 50mg |
$ 448.00 | 2023-09-07 | ||
| TRC | D473910-100mg |
2,4:3,5-Di-O-methylene-D-glucaric Acid 1-Methyl Ester |
466690-79-9 | 100mg |
$ 862.00 | 2023-09-07 | ||
| TRC | D473910-250mg |
2,4:3,5-Di-O-methylene-D-glucaric Acid 1-Methyl Ester |
466690-79-9 | 250mg |
$ 2119.00 | 2023-04-14 |
2,4:3,5-Di-O-methylene-D-glucaric Acid 1-Methyl Ester Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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